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Compound of Interest

Compound Name: Imicyafos

Cat. No.: B1258118

This guide provides comprehensive safety protocols, logistical procedures, and disposal plans
for the handling of Imicyafos in a laboratory setting. It is intended for researchers, scientists,
and drug development professionals to ensure safe operational conduct and mitigate risks
associated with this compound.

Hazard Identification and Classification

Imicyafos is a nematicide classified as an organophosphorus compound.[1] It is crucial to
understand its potential hazards before handling.

GHS Classification:

Acute Toxicity, Oral: Category 3 (Toxic if swallowed)[2][3]

o Acute Toxicity, Inhalation: Category 4 (Harmful if inhaled)[3]

o Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[4]

o Eye Damage/Irritation: Category 2 (Causes serious eye irritation)[4]

o Skin Sensitisation: Category 1 (May cause an allergic skin reaction)[4]

e Hazardous to the Aquatic Environment (Acute and Chronic): Category 1 (Very toxic to
aguatic life with long lasting effects)[2]
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Signal Word: Danger[2][3]

Hazard Statements:

e H301: Toxic if swallowed.[3]

e H315: Causes skin irritation.[4]

e H317: May cause an allergic skin reaction.[4]
e H319: Causes serious eye irritation.[4]

e H332: Harmful if inhaled.[3]

o H372: Causes damage to organs through prolonged or repeated exposure.[2]

H410: Very toxic to aquatic life with long lasting effects.[2]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure.[5] All PPE should be
inspected for integrity before each use.[6]
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PPE Category

Specification

Rationale

Respiratory Protection

NIOSH/MSHA approved air-
purifying respirator with
organic vapor cartridges or a

full-face respirator.[7][8]

To prevent inhalation of
harmful vapors or mists,
especially in poorly ventilated
areas.[2][6]

Hand Protection

Chemical-resistant gauntlet
gloves (e.g., nitrile rubber,
neoprene).[7][9] Avoid leather

or fabric gloves.[6]

To prevent skin contact and
absorption. Imicyafos causes
skin irritation and may cause

an allergic reaction.[4][6]

Eye Protection

Chemical splash goggles or a
face shield that meets ANSI
Z87.1 standards.[5]

To protect eyes from splashes
which can cause serious
irritation.[4][5]

Body Protection

Chemical-resistant apron and
impervious work clothing or

coveralls with long sleeves.[2]

[5107]

To protect skin from accidental

spills and splashes.[2][6]

Footwear

Chemical-resistant boots. Pant
legs should be worn outside of
boots.[6][10]

To prevent feet and lower legs
from exposure, especially

during spill cleanup.[6]

Handling and Storage Procedures

Proper handling and storage are critical to maintaining a safe laboratory environment.

Handling:

ventilation.[2]

Wash hands and face thoroughly after handling.[2][11]

Work in a well-ventilated area, preferably under a chemical fume hood or with local exhaust

Avoid contact with skin, eyes, and clothing. Do not breathe vapor or mist.[2][8]

Do not eat, drink, or smoke in areas where Imicyafos is handled.[2]
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e Use the smallest possible quantities for experiments to minimize waste.[12]
Storage:

o Store in a locked, well-ventilated, and designated pesticide storage area away from direct
sunlight and heat sources.[2][13][14][15]

o Keep containers tightly closed and in their original, clearly labeled packaging.[2][13]
o Store away from incompatible materials such as oxidizing agents.[4][11]

o Separate liquid formulations from dry ones, and store liquids on lower shelves to prevent
leakage onto other materials.[13][15]

e The storage area floor should be made of a non-porous material like sealed concrete to
contain spills.[14]

Emergency Procedures

Immediate and appropriate response to emergencies can significantly reduce harm.

First Aid Measures:
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Exposure Route

Immediate Action

Inhalation

Move the person to fresh air. If breathing is
difficult or has stopped, provide artificial
respiration and seek immediate medical
attention.[2][8]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected skin area gently with plenty of
soap and water for 15-20 minutes. Seek

immediate medical attention.[2][6][11]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[2][8][11]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Seek immediate medical attention and
show the safety data sheet or product label to
the physician.[2][11]

Spill Response:

Evacuate: Immediately clear the area of all non-essential personnel.

e Ventilate: Ensure the area is well-ventilated.[2]

o Contain: Wearing full PPE, contain the spill using absorbent, non-combustible materials like

sand, earth, or vermiculite.[2][16] Do not use combustible materials.

o Collect: Carefully collect the absorbed material into a sealable, labeled container for

hazardous waste.[2]

o Clean: Wash the spill area with large amounts of water and decontaminating agents (e.g.,

detergent).[2][16] Collect cleaning water for disposal; do not let it enter sewers or public

waters.[2]

Fire Response:
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Extinguishing Media: Use water spray, foam, dry powder, carbon dioxide, or sand. Avoid
using a heavy water stream which can spread the material.[2]

Hazards: Containers may explode when heated.[2] Fire may produce irritating or toxic
fumes, including nitrogen oxides, sulfur oxides, and cyanide.[2]

Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and
full protective, fire-resistant clothing.[2][17]

Procedure: In case of a fire, remove movable containers to a safe place if possible. Cool
containers exposed to fire with water spray.[2] Prevent fire-fighting water from entering the
environment.[2][17]

Disposal Plan

All Imicyafos waste is considered hazardous and must be disposed of according to local,

state, and federal regulations.[12][18]

Chemical Waste:

Unused or excess Imicyafos must be disposed of as hazardous waste. Do not pour down
the drain or discard in regular trash.[12][15]

Contact a licensed professional waste disposal service to arrange for pickup and disposal.[2]

Container Disposal:

Triple Rinse: Once empty, triple-rinse the container with a suitable solvent (e.g., water).[19]

Collect Rinsate: Add the rinsate to the spray tank or collect it as hazardous waste. Do not
pour it on the ground or into drains.[13][18][19]

Puncture Container: Puncture and crush the container to prevent reuse.[19]

Dispose: Dispose of the empty, rinsed container in accordance with local regulations for
hazardous waste packaging.[2][18]

Quantitative Data Summary
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The following tables summarize key quantitative data for Imicyafos.

Table 1: Physical and Chemical Properties

Property Value Source
Molecular Formula C11H21N4O2PS [3][20]
Molecular Weight 304.35 g/mol [3][20]
Appearance Colorless transparent liquid [2]
Melting Point -53.3t0 -50.5 °C [2][20]
Boiling Point 391.7 °C [21]
Flash Point 184 °C [2]
Density 1.20 g/cm3 (at 20°C) [2]
Water Solubility 77.6 g/L (at 20°C) [2][20]
Octanol-Water Partition
Coefficient (Log Pow) 1.64 (at 25°C) 1211201
Vapor Pressure 1.9 x 10~* mPa (at 25°C) [20]
Table 2: Toxicological Data
Toxicity Metric Value & Classification Source
Acute Oral Toxicity Category 3 [2][3]
Acute Dermal Toxicity No classification [2]
Acute Inhalation Toxicity Category 4 [2][3]
WHO Classification Ib (Highly hazardous) [21]

Note: Experimental protocols for deriving these toxicological values are not detailed in the

available public documentation. These studies are typically conducted under standardized

guidelines (e.g., OECD) by the manufacturer or regulatory agencies.
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Diagrams: Workflows and Mechanism of Action
Mechanism of Action

Imicyafos is an organophosphate nematicide that acts as an Acetylcholinesterase (AChE)
inhibitor.[1][21] AChE is a critical enzyme that breaks down the neurotransmitter acetylcholine.
By inhibiting AChE, Imicyafos causes an accumulation of acetylcholine at nerve synapses,
leading to continuous nerve stimulation, paralysis, and ultimately death in target pests.[1]
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Caption: Mechanism of action for Imicyafos as an AChE inhibitor.
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Experimental and Safety Workflows

The following diagrams provide step-by-step procedural guidance for key operational scenarios
involving Imicyafos.

Routine Handling Workflow
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Start: Prepare for Handling

1. Don Full PPE
(Gloves, Goggles, Lab Coat, Respirator)

'

2. Ensure Proper Ventilation
(Fume Hood / Local Exhaust)

'

3. Prepare Work Area
(Absorbent liner, spill kit nearby)

4. Handle Imicyafos
(Weighing, mixing, etc.)
5. Clean Work Area
& Decontaminate Equipment
6. Segregate Waste
(Chemical, Sharps, Contaminated PPE)
(7. Doff PPE Correctly)

G. Wash Hands Thoroughly)

End: Procedure Complete

1. Alert Personnel
& Evacuate Area
[2. Don Full Emergency PPE]
3. Contain Spill
(Use absorbent material)
4. Collect Waste
(Into labeled hazardous waste container)
G. Clean & Decontaminate Aree)
6. Dispose of Waste
(Via approved hazardous waste vendor)
[7. Report IncidenD

End: Spill Managed
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1. Remove Victim from Source
& Remove Contaminated Clothing

Skin Eye Nalation

Exposure Rout

Inhalation:

Skin Contact:

Eye Contact:
Wash with soap & water (15-20 min) Rinse with water (15 min)

T~ v

2. Seek Immediate Medical Attention
(Bring SDS/Label)

Move to fresh air

End: Follow Medical Advice

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The i

nformation provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Tech
suits

nical Support:The protocols provided are for reference purposes. Unsure if this reagent
your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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